Cas no 2229631-15-4 (4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• CAS No: 2229631-15-4
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 6071836
• PubChem ID: 165679465
• Update Time: 2025-07-01

4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• 2229631-15-4
• EN300-1977536

• Inchi： 1S/C9H12ClN3O/c1-5-8(9(10)13(2)12-5)6-3-7(14)11-4-6/h6H,3-4H2,1-2H3,(H,11,14)
• InChI Key： NKERTBUOFLURBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1CC(NC1)=O

Computed Properties

• Exact Mass: 213.0668897g/mol
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 2229631-15-4)

4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 2229631-15-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and a pyrrolidinone moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel bioactive molecules in treating metabolic disorders and inflammatory conditions.

The compound's CAS number 2229631-15-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Its structural complexity, characterized by the 5-chloro-1,3-dimethyl substitution on the pyrazole ring, contributes to its stability and reactivity profile. These attributes make it a valuable candidate for further exploration in medicinal chemistry, especially in the context of targeted therapies and personalized medicine—a trending topic in modern healthcare.

In recent years, the scientific community has focused on optimizing synthetic routes for 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one to enhance yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to address challenges in scalability. This aligns with the broader industry shift toward sustainable and efficient manufacturing processes, a subject frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in enzyme inhibition. Preliminary studies suggest that its pyrrolidin-2-one core may interact with specific biological targets, such as kinases or proteases, which are pivotal in disease pathways. This has led to inquiries about its applicability in oncology and neurology research, reflecting the public's growing curiosity about breakthrough treatments for chronic diseases.

From a commercial perspective, suppliers of CAS 2229631-15-4 emphasize its high purity grades (≥98%) to meet the stringent requirements of preclinical studies. Analytical methods like HPLC and NMR are routinely employed for quality control, ensuring consistency across batches—a key concern for laboratories prioritizing reproducibility. Discussions around these protocols often appear in forums dedicated to chemical synthesis and pharmaceutical development.

Environmental and safety considerations are also integral to the discourse surrounding this compound. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to mitigate risks during laboratory use. This aspect resonates with the increasing emphasis on green chemistry and workplace safety standards, topics frequently queried in regulatory compliance searches.

In summary, 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 2229631-15-4) represents a promising scaffold for multidisciplinary research. Its structural features and potential bioactivity align with contemporary scientific priorities, including drug innovation and sustainable synthesis. As investigations progress, this compound may emerge as a cornerstone in the development of next-generation therapeutics.